Cas no 20897-48-7 (Benzothiazole,2-(fluoromethyl)-6-nitro-)

• Product Name: Benzothiazole,2-(fluoromethyl)-6-nitro-
• CAS No: 20897-48-7
• MF: C₈H₅FN₂O₂S
• MW: 212.200903654099
• CID: 241748
• Update Time: 2024-01-26

Benzothiazole,2-(fluoromethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(fluoromethyl)-6-nitro-
• Benzothiazole, 2-(fluoromethyl)-6-nitro- (8CI)
• 2-(Fluoromethyl)-6-nitro-1,3-benzothiazole
• Benzothiazole, 2-(fluoromethyl)-6-nitro-

• Inchi： 1S/C8H5FN2O2S/c9-4-8-10-6-2-1-5(11(12)13)3-7(6)14-8/h1-3H,4H2
• InChI Key： OCZQWVHLSKZAMU-UHFFFAOYSA-N
• SMILES： S1C2=CC([N+]([O-])=O)=CC=C2N=C1CF

Computed Properties

• Exact Mass: 212.00565
• Monoisotopic Mass: 212.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±22.0 °C(Predicted)
• PSA: 56.03
• pka: -1.84±0.10(Predicted)